Cas no 32004-66-3 (2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid)

• Product name: 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid
• CAS No: 32004-66-3
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• MDL: MFCD01076194
• CID: 53832
• PubChem ID: 3015608

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid
• 5-Fluoro-2-methyl-1H-indene-3-acetic acid
• 1H-Indene-3-acetic acid, 5-fluoro-2-methyl-
• 2-(5-Fluoro-2-methyl-1H-inden-3-yl)acetic acid
• 2-(6-fluoro-2-methyl-3H-inden-1-yl)acetic acid
• Indene-3-aceticacid, 6-fluoro-2-methyl- (8CI)
• 5-Fluoro-2-methylindene-3-acetic acid
• Indene-3-acetic acid, 5-fluoro-2-methyl-
• A821095
• SY253105
• 5-fluoro-2-methylinden-3-yl acetic acid
• 3-(Carboxymethyl)-5-fluoro-2-methyl-1H-indene
• EX-A7997E
• 5-fluoro-2-methyl-3-indenylacetic acid
• EINECS 250-891-7
• NS00059071
• 2-(6-fluoranyl-2-methyl-3H-inden-1-yl)ethanoic acid
• AMY13613
• UNII-VZD5DN5H64
• W-110810
• AB88002
• VZD5DN5H64
• 5-fluoro-2-methyl-3-indenyl-acetic acid
• FT-0649058
• MFCD01076194
• QDDPPRDVFIJASZ-UHFFFAOYSA-N
• SS-2964
• 32004-66-3
• SCHEMBL1387817
• CS-W015329
• DTXSID20185848
• 2-(5-Fluoro-2-methyl-3-indenyl)acetic Acid
• AKOS005073629
• DTXCID60108339
• (6-fluoro-2-methyl-3H-inden-1-yl)acetic acid
• DB-013584
• 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid

• MDL： MFCD01076194
• Inchi： 1S/C12H11FO2/c1-7-4-8-2-3-9(13)5-11(8)10(7)6-12(14)15/h2-3,5H,4,6H2,1H3,(H,14,15)
• InChI Key： QDDPPRDVFIJASZ-UHFFFAOYSA-N
• SMILES： CC1=C(CC(=O)O)C2=C(C=CC(=C2)F)C1

Computed Properties

• Exact Mass: 206.07400
• Monoisotopic Mass: 206.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.255
• Boiling Point: 344.5°Cat760mmHg
• Flash Point: 162.1°C
• Refractive Index: 1.567
• PSA: 37.30000
• LogP: 2.63000

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid

Introduction to 2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid (CAS No. 32004-66-3)

2-(5-fluoro-2-methyl-1H-inden-3-yl)acetic acid, also known by its CAS registry number CAS No. 32004-66, is a biologically active compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of indene derivatives, has been extensively studied for its potential applications in drug discovery and development. Recent advancements in synthetic methodologies and bioactivity assessments have further highlighted its importance in contemporary chemical research.

The molecular structure of 2-(5-fluoro-inden-acetic acid) is characterized by a substituted indene ring system with a fluorine atom at the 5-position and a methyl group at the 2-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a promising candidate for various biological assays. The presence of the fluorine atom, in particular, plays a critical role in modulating the compound's pharmacokinetic profile and bioavailability.

Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For instance, research published in Nature Communications highlights its ability to suppress the activity of cyclooxygenase (COX)-1 and COX